N-[1-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-yl]acetamide

• IUPAC Name: N-[1-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C17H20ClN3O2/c1-12(22)20-15-5-7-21(8-6-15)11-17-19-10-16(23-17)13-3-2-4-14(18)9-13/h2-4,9-10,15H,5-8,11H2,1H3,(H,20,22)
• InChI Key: DJWMZGXVVFLCTI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCN(CC1)CC2=NC=C(O2)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H20ClN3O2
• Molecular Weight: 333.8 g/mol

Description

N-[1-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-yl]acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. It is commonly referred to as OC-2, and its chemical formula is C21H25ClN2O2.

Mechanism of Action

The mechanism of action of OC-2 is not fully understood, but it is believed to act on several molecular targets in the body. It has been found to interact with the sigma-1 receptor, which is involved in the regulation of various cellular processes such as ion channels and neurotransmitter release. It has also been found to modulate the activity of several enzymes and proteins involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
OC-2 has been found to have several biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, which are implicated in the development of various neurological disorders and cancer. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using OC-2 in lab experiments is its neuroprotective and anti-inflammatory properties, which make it a potential candidate for the treatment of various neurological disorders. However, one of the limitations of using OC-2 is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on OC-2. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the final product. Another area of research is the investigation of the molecular targets and pathways involved in the mechanism of action of OC-2. Additionally, further studies are needed to determine the safety and efficacy of OC-2 in human clinical trials.

Synthesis Methods

OC-2 can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The synthesis method typically involves the use of a piperidine derivative, an oxazole derivative, and an acetic acid derivative. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the purity and yield of the final product.

Scientific Research Applications

OC-2 has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to have neuroprotective and anti-inflammatory properties, making it a potential candidate for the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in the treatment of cancer and as an analgesic.